Cas no 1803977-55-0 (2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803977-55-0
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911154
• Update Time: 2025-07-18

2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-6-2-5(16-8(9,10)11)4(3-12)14-7(6)13/h2H,1H3,(H2,13,14)
• InChI Key： GYGLRBUNIPAUNL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=C(C(=C1)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.7
• Topological Polar Surface Area: 81.2

Additional information on 2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803977-55-0)

2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803977-55-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility and electron-withdrawing properties.

The pyridine core of this compound is a common motif in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability. The presence of the trifluoromethoxy group (-OCF₃) is notable for its ability to improve lipophilicity and bioavailability, making it a valuable feature in the design of small-molecule inhibitors. Meanwhile, the cyano group (-CN) offers opportunities for further chemical modifications, such as cyclization or coupling reactions, which are critical in heterocyclic chemistry.

In recent years, the demand for fluorinated compounds like 2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine has surged due to their applications in precision medicine and crop protection. Fluorine-containing molecules are known for their ability to modulate pharmacokinetic properties, a topic frequently searched by researchers exploring drug optimization strategies. Additionally, the agrochemical industry values such compounds for their potential in developing next-generation pesticides with improved efficacy and environmental safety.

From a synthetic perspective, the preparation of CAS No. 1803977-55-0 often involves multi-step reactions, including nucleophilic substitution and palladium-catalyzed cross-coupling. These methods align with the growing interest in green chemistry and sustainable synthesis, as researchers seek to minimize waste and reduce hazardous byproducts. The compound’s stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

Another area of interest is the compound’s potential role in material science, particularly in the design of organic electronic materials. The electron-deficient nature of the pyridine ring, combined with the trifluoromethoxy substituent, could contribute to the development of n-type semiconductors or photoactive materials. This aligns with the increasing focus on renewable energy technologies and optoelectronic devices, topics frequently explored in academic and industrial research.

In summary, 2-Amino-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803977-55-0) represents a versatile and highly functionalized compound with broad applications across multiple scientific disciplines. Its unique structural features and potential for customization make it a valuable asset in medicinal chemistry, agrochemical innovation, and advanced material design. As research continues to evolve, this compound is likely to remain a focal point for scientists seeking to address challenges in healthcare, agriculture, and sustainable technology.